Cas no 1345337-22-5 (N-Boc-PEG8-alcohol)

• Product Name: N-Boc-PEG8-alcohol
• CAS No: 1345337-22-5
• MF: C₂₁H₄₃NO₁₀
• MW: 469.566828012466
• MDL: MFCD28976659
• CID: 3045637
• PubChem ID: 102514843
• Update Time: 2025-05-19

N-Boc-PEG8-alcohol Chemical and Physical Properties

Names and Identifiers

• N-Boc-PEG8-alcohol
• BocNH-PEG8-OH
• NHBoc-PEG8-OH
• tert-butyl N-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]carbamate
• t-boc-N-amido-PEG8-alcohol
• SY225991
• tert-Butyl (23-hydroxy-3,6,9,12,15,18,21-heptaoxatricosyl)carbamate
• Z-8-aMino-3,6-dioxaoctanoic acid
• Z-NH-PEG2-CH2COOH
• CBZ-8-aMino-3,6-dioxaoctanoic acid
• CBZ-NH-PEG2-CH2COOH
• 23-(Boc-amino)-3,6,9,12,15,18,21-heptaoxa-1-tricosanol
• CBZ-NH-PEG2-acetic acid
• BS-45689
• DA-56046
• tert-butyl N-(23-hydroxy-3,6,9,12,15,18,21-heptaoxatricosan-1-yl)carbamate
• MFCD28976659
• Boc-NH-PEG8-OH
• BP-22864
• SCHEMBL23728653
• CS-0114733
• HY-141192
• 1345337-22-5
• AKOS040743658

• MDL： MFCD28976659
• Inchi： 1S/C21H43NO10/c1-21(2,3)32-20(24)22-4-6-25-8-10-27-12-14-29-16-18-31-19-17-30-15-13-28-11-9-26-7-5-23/h23H,4-19H2,1-3H3,(H,22,24)
• InChI Key： WHRVSFPIFWXKQZ-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCOCCOCCOCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 469.28869657g/mol
• Monoisotopic Mass: 469.28869657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 25
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 123

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 553.7±50.0 °C(Predicted)
• pka: 12.23±0.46(Predicted)

Additional information on N-Boc-PEG8-alcohol

Professional Introduction to N-Boc-PEG8-alcohol (CAS No. 1345337-22-5)

N-Boc-PEG8-alcohol, with the chemical name N-Boc-polyethylene glycol 8-carboxylic acid, is a highly specialized compound characterized by its unique molecular structure and versatile applications in the field of pharmaceuticals and biotechnology. This compound, identified by the CAS number 1345337-22-5, is a derivative of polyethylene glycol (PEG) that has been modified to include a Boc (tert-butoxycarbonyl) protecting group on the amine functionality. The inclusion of this protecting group makes N-Boc-PEG8-alcohol an invaluable intermediate in the synthesis of various bioactive molecules, particularly in the development of targeted drug delivery systems and peptide-based therapeutics.

The significance of N-Boc-PEG8-alcohol in modern pharmaceutical research cannot be overstated. Polyethylene glycol (PEG) is widely recognized for its biocompatibility, stability, and ability to enhance the pharmacokinetic properties of drugs. By incorporating a PEG moiety into a molecule, researchers can improve its solubility, reduce immunogenicity, and prolong its circulation time in the bloodstream. The Boc protecting group, on the other hand, provides a stable amine functionality that can be selectively deprotected under specific conditions, allowing for further chemical modifications. This combination of properties makes N-Boc-PEG8-alcohol an essential building block in the construction of complex molecular architectures.

Recent advancements in drug delivery systems have highlighted the importance of polymeric carriers in enhancing therapeutic efficacy. N-Boc-PEG8-alcohol has been extensively utilized in the development of micelles, nanoparticles, and other polymeric formulations that can encapsulate and deliver small-molecule drugs or biomolecules with high precision. For instance, studies have demonstrated that PEGylated nanoparticles can effectively target tumors by exploiting the enhanced permeability and retention (EPR) effect, which is particularly relevant in oncology research. The use of N-Boc-PEG8-alcohol as a precursor in these systems allows for fine-tuning of particle size and surface properties, thereby optimizing drug release profiles.

In addition to its role in drug delivery, N-Boc-PEG8-alcohol has found applications in peptide synthesis and protein modification. Peptides are increasingly being recognized as promising therapeutic agents due to their specificity and lower toxicity compared to small-molecule drugs. However, their short half-life and poor solubility often limit their clinical utility. PEGylation, the process of covalently attaching PEG chains to peptides, can significantly improve their pharmacokinetic properties. N-Boc-PEG8-alcohol serves as a critical intermediate in this process, allowing researchers to introduce PEG chains at specific positions within peptides while maintaining their biological activity. This has led to the development of novel peptide-based therapies for various diseases, including diabetes, cancer, and inflammatory disorders.

The versatility of N-Boc-PEG8-alcohol is further underscored by its use in antibody-drug conjugates (ADCs). ADCs are a class of biopharmaceuticals that combine the targeting ability of antibodies with the cytotoxicity of small-molecule drugs. The PEG moiety in N-Boc-PEG8-alcohol can be used to modify antibodies or other biomolecules to enhance their stability and reduce immunogenicity. Recent studies have shown that PEGylated ADCs exhibit improved pharmacokinetics and higher therapeutic efficacy compared to non-PEGylated counterparts. This has spurred significant interest in developing new generations of ADCs using PEG-based modifications.

Another emerging application of N-Boc-PEG8-alcohol is in the field of gene therapy. Gene delivery vectors often require modifications to enhance their transfection efficiency and reduce immunogenicity. PEGylation has been shown to improve the stability and biocompatibility of gene delivery systems, making them more suitable for clinical use. N-Boc-PEG8-alcohol can be used to modify viral or non-viral vectors to achieve these objectives. For example, studies have demonstrated that PEGylated adenoviral vectors exhibit lower immune responses and higher transduction efficiencies when used in gene therapy protocols.

The chemical synthesis of N-Boc-PEG8-alcohol involves multiple steps that require precise control over reaction conditions and reagent selection. Typically, it begins with the polymerization of ethylene oxide to produce PEG with an eight-carbon backbone. This intermediate is then carboxylated at one end to form PEG8-carboxylic acid. The amine functionality at this position is subsequently protected using Boc chloride under basic conditions. The final product is purified through recrystallization or chromatography to ensure high purity levels suitable for pharmaceutical applications.

The quality control of N-Boc-PEG8-alcohol is critical to ensure its efficacy and safety in pharmaceutical applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify its chemical structure and purity. Additionally, thermal analysis techniques like differential scanning calorimetry (DSC) are used to assess its physical properties and stability under various storage conditions.

The future prospects for N-Boc-PEG8-alcohol are promising given its broad range of applications in pharmaceutical research and development. Ongoing research efforts are focused on expanding its utility in areas such as mRNA vaccines, siRNA delivery systems, and cellular therapy approaches. The development of novel synthetic methodologies for producing PEG derivatives like N-Boc-PEG8-alcohol is also expected to drive innovation in this field.

In conclusion, N-Boc-PEG8-alcohol (CAS No. 1345337-22-5) is a multifunctional compound with significant implications for modern medicine. Its unique combination of biocompatibility, stability, and modifiability makes it an indispensable tool in drug discovery and development. As research continues to uncover new applications for PEG-based modifications, compounds like N-Boc-PEG8-alcohol will undoubtedly play a pivotal role in shaping the future of therapeutic interventions across various medical disciplines.